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Trimetozine: Parent Compound Profile

The table below summarizes the key chemical and pharmacological information available for the parent

drug, trimetozine.

Attribute Description

IUPAC Name Morpholin-4-yl-(3,4,5-trimethoxyphenyl)methanone [1]

Molecular Formula C₁₄H₁₉NO₅ [2] [1]

Molecular Weight 281.30 g/mol [2] [1]

CAS Registry Number 635-41-6 [2] [1]

Pharmacological
Activity

Orally active sedative with mild tranquilizing/anxiolytic effects [2] [1]

Mechanism of Action Unclear/not fully elucidated [1]

Chemical Structure A morpholine ring connected to a trimethoxybenzene ring via a carbonyl

(amide) group [3] [1]
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Methodologies for Metabolite Profiling

Although trimetozine metabolite data is lacking, modern analytical workflows for characterizing drug

metabolites are well-established. The following workflow and description outline a standard approach.

Sample Preparation

Data Processing & Identification

Metabolite Types Identified

Figure 1. Workflow for Drug Metabolite Identification Biological Sample
(Blood, Urine, Microsomes)

Protein Precipitation
with Organic Solvents

LC-HRMS Analysis

Acquire High-Resolution
Mass Spectra

Molecular Networking
to Group Related Ions

Annotate Metabolites
(Parent Compound Subformulae)

Phase I Metabolites
(Hydroxylation, Dealkylation)

Phase II Metabolites
(Glucuronidation)
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Workflow Stages Explained

Sample Preparation and Analysis: Biological samples (urine, blood, or incubations with human liver
microsomes) undergo protein precipitation using cold organic solvents like acetonitrile and

isopropanol. The resulting extract is then analyzed by Liquid Chromatography coupled to High-
Resolution Mass Spectrometry (LC-HRMS), which separates compounds and provides accurate

mass data [4] [5].
Data Processing and Metabolite Identification: HRMS data is processed using computational

strategies. Molecular networking clusters ions with similar fragmentation patterns, helping to identify
metabolites structurally related to the parent drug [5]. The parent subformula graph method scores

candidate formulae for fragments based on the rule that a metabolite's formula must be a subformula
of the parent drug's formula [6].

Common Metabolic Pathways: These methodologies typically identify two classes of metabolites.
Phase I metabolites involve reactions like hydroxylation or dealkylation (e.g., O-despropylation, N-

desethylation). Phase II metabolites are formed via conjugation reactions, such as glucuronidation
[5].

Research Recommendations

Given the absence of specific data on trimetozine, here are actionable steps you could take to profile its

metabolites:

Initiate In Vitro Studies: Conduct metabolism studies using human liver microsome (pHLM)
assays to predict primary Phase I metabolic pathways [4].

Employ Untargeted LC-HRMS: This is the gold-standard method for detecting and identifying
unknown drug metabolites in complex biological samples [5].

Utilize Advanced Data Processing: Apply molecular networking and parent subformula graph
techniques to your HRMS data to systematically identify and annotate trimetozine metabolites [6] [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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